Cas no 58202-83-8 (Benzamide, 4-(acetylamino)-)

Benzamide, 4-(acetylamino)- structure
Benzamide, 4-(acetylamino)- structure
Product Name:Benzamide, 4-(acetylamino)-
CAS No:58202-83-8
MF:C9H10N2O2
MW:178.187901973724
CID:342833
PubChem ID:577727
Update Time:2025-04-19

Benzamide, 4-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-(acetylamino)-
    • 4-acetamidobenzamide
    • 4-Acetamino-benzamid
    • 4-acetylamino-benzamide
    • 4-Acetylamino-benzoesaeure-amid
    • 4-acetylamino-benzoic acid amide
    • Benzamide,4-acetamido
    • Benzamide,4-acetylamino
    • p-acetamido-benzamide
    • TYZ
    • 4-(Acetylamino)benzamide #
    • 58202-83-8
    • 4-Acetylamidobenzamide
    • CHEMBL131185
    • DTXSID10342004
    • SCHEMBL2906442
    • Oprea1_709306
    • Benzamide, 4-acetylamino-
    • AKOS002964390
    • p-acetylaminobenzamide
    • 4-(Acetylamino)benzamide
    • C8C6T2YTJ7
    • Benzamide, 4-acetamido-
    • Inchi: 1S/C9H10N2O2/c1-6(12)11-8-4-2-7(3-5-8)9(10)13/h2-5H,1H3,(H2,10,13)(H,11,12)
    • InChI Key: XVVYSVVBPMJRAB-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C=CC(C(N)=O)=CC=1

Computed Properties

  • Exact Mass: 178.07400
  • Monoisotopic Mass: 178.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 72.2Ų

Experimental Properties

  • PSA: 75.68000
  • LogP: 2.09370
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